N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide
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Description
N-(5-((2-((3,5-dimethylphenyl)amino)-2-oxoethyl)thio)-1,3,4-thiadiazol-2-yl)-2-methylbenzamide is a useful research compound. Its molecular formula is C20H20N4O2S2 and its molecular weight is 412.53. The purity is usually 95%.
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Scientific Research Applications
Synthetic Methodology and Chemical Properties
One area of research has focused on the synthetic routes and mechanisms involved in forming thiadiazole derivatives, which include compounds similar to the one . Forlani et al. (2000) investigated the condensation reaction of thiobenzamide and its derivatives to form 1,2,4-thiadiazoles, elucidating some of the mechanisms involved in thiadiazole formation (Forlani, Lugli, Boga, Corradi, & Sgarabotto, 2000). This research provides insights into the chemical properties and reactivity of compounds containing the thiadiazole ring.
Material Science Applications
In material science, the structural features of thiadiazole derivatives have been exploited in the synthesis of novel polymers and materials with potential high-performance applications. Butt et al. (2005) synthesized new aromatic polyimides using diamines derived from thiadiazole compounds, demonstrating the utility of these compounds in creating materials with desirable thermal and solvent resistance properties (Butt, Akhtar, Zafar-uz-Zaman, & Munir, 2005).
Pharmacological Potential
The thiadiazole core is a common feature in many pharmacologically active compounds, indicating potential applications in drug discovery and development. Research into thiadiazole derivatives has shown a wide range of biological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Ameen and Qasir (2017) synthesized derivatives of 1,3,4-thiadiazole and evaluated their antimicrobial activities, highlighting the pharmacological significance of thiadiazole-containing compounds (Ameen & Qasir, 2017).
properties
IUPAC Name |
N-[5-[2-(3,5-dimethylanilino)-2-oxoethyl]sulfanyl-1,3,4-thiadiazol-2-yl]-2-methylbenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H20N4O2S2/c1-12-8-13(2)10-15(9-12)21-17(25)11-27-20-24-23-19(28-20)22-18(26)16-7-5-4-6-14(16)3/h4-10H,11H2,1-3H3,(H,21,25)(H,22,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WZXCXPPLWVOLIH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C(=O)NC2=NN=C(S2)SCC(=O)NC3=CC(=CC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20N4O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
412.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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